Cas no 2228602-04-6 (4-(1-phenylcyclopropyl)methylpiperidine)

• Product Name: 4-(1-phenylcyclopropyl)methylpiperidine
• CAS No: 2228602-04-6
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 6428525
• PubChem ID: 165618640
• Update Time: 2025-08-05

4-(1-phenylcyclopropyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-phenylcyclopropyl)methylpiperidine
• 4-[(1-phenylcyclopropyl)methyl]piperidine
• EN300-1861360
• 2228602-04-6

• Inchi： 1S/C15H21N/c1-2-4-14(5-3-1)15(8-9-15)12-13-6-10-16-11-7-13/h1-5,13,16H,6-12H2
• InChI Key： RMHBEOMQXYECNI-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)CC1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Additional information on 4-(1-phenylcyclopropyl)methylpiperidine

4-(1-Phenylcyclopropyl)methylpiperidine (CAS 2228602-04-6): A Comprehensive Overview of Properties and Applications

The compound 4-(1-phenylcyclopropyl)methylpiperidine (CAS 2228602-04-6) is an intriguing chemical entity that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative features a unique structural motif combining a phenylcyclopropyl group with a methylpiperidine moiety, creating interesting possibilities for molecular interactions and biological activity.

Chemically classified as a piperidine derivative, this compound belongs to a class of nitrogen-containing heterocycles that serve as important building blocks in medicinal chemistry. The presence of both the phenylcyclopropyl and methylpiperidine groups contributes to its distinctive three-dimensional structure, which may influence its physicochemical properties and potential biological interactions.

Recent studies have shown particular interest in 4-(1-phenylcyclopropyl)methylpiperidine derivatives due to their potential as modulators of various biological targets. Researchers are actively investigating how the cyclopropyl ring's strain energy and the piperidine nitrogen's basicity might contribute to novel pharmacological profiles. This aligns with current trends in drug discovery focusing on three-dimensional molecular architectures and sp3-rich compounds.

The synthesis of 4-(1-phenylcyclopropyl)methylpiperidine typically involves multi-step organic transformations, with key steps including the construction of the cyclopropane ring and subsequent introduction of the piperidine moiety. Modern synthetic approaches often employ catalytic cyclopropanation methods and reductive amination strategies, reflecting advancements in synthetic methodology that have become hot topics in organic chemistry forums and publications.

From a physicochemical perspective, CAS 2228602-04-6 exhibits properties characteristic of its structural features. The compound demonstrates moderate lipophilicity due to the phenyl group, while the piperidine nitrogen provides a site for potential salt formation or hydrogen bonding. These characteristics make it particularly interesting for researchers exploring structure-property relationships in drug design, a subject frequently searched in academic databases.

In pharmaceutical applications, the 4-(1-phenylcyclopropyl)methylpiperidine scaffold has shown promise as a privileged structure in medicinal chemistry. Current research trends indicate growing interest in such constrained systems as potential CNS-active compounds, with scientists investigating their ability to cross the blood-brain barrier. This aligns with the pharmaceutical industry's focus on developing treatments for neurological disorders, a major healthcare concern worldwide.

The compound's potential extends beyond pharmaceuticals into materials science. The rigid cyclopropyl-piperidine structure could serve as an interesting building block for advanced materials, particularly in the development of functional polymers or liquid crystals. This application area has gained significant attention in recent years, as evidenced by numerous conference presentations and patent applications.

Analytical characterization of 4-(1-phenylcyclopropyl)methylpiperidine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for verifying the compound's purity and structure, especially given the growing emphasis on quality by design in chemical manufacturing. Recent advances in analytical technology have made these characterizations more accessible, a topic frequently discussed in analytical chemistry circles.

From a safety perspective, proper handling of CAS 2228602-04-6 requires standard laboratory precautions. While not classified as highly hazardous, researchers should consult material safety data sheets and follow good laboratory practices. This reflects the chemical industry's increasing focus on green chemistry principles and sustainable research practices, topics that dominate current discussions in chemical safety forums.

The commercial availability of 4-(1-phenylcyclopropyl)methylpiperidine has increased in recent years, with several specialty chemical suppliers now offering the compound. This availability supports its growing use in research and development, particularly in academic and industrial settings focused on innovative drug discovery. Market analysts note rising demand for such structurally complex intermediates, mirroring broader trends in fine chemical markets.

Future research directions for 4-(1-phenylcyclopropyl)methylpiperidine derivatives may explore their potential in various therapeutic areas or material applications. The compound's unique structural features position it well for investigations into molecular recognition and structure-activity relationships, subjects that continue to generate significant scientific interest and publication activity.

In conclusion, 4-(1-phenylcyclopropyl)methylpiperidine (CAS 2228602-04-6) represents an interesting case study in modern chemical research. Its combination of structural features, potential applications, and synthetic accessibility make it a valuable subject for ongoing investigation across multiple scientific disciplines. As research continues, this compound may yield important insights or applications in fields ranging from medicine to materials science.